N-(2,5-dimethoxyphenyl)-2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide

• IUPAC Name: 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H24N2O6/c1-29-17-7-8-22(30-2)19(11-17)25-24(28)15-32-23-14-31-18(12-21(23)27)13-26-10-9-16-5-3-4-6-20(16)26/h3-8,11-12,14H,9-10,13,15H2,1-2H3,(H,25,28)
• InChI Key: VGXNTDUKCVLONK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)COC2=COC(=CC2=O)CN3CCC4=CC=CC=C43
• Molecular Formula: C24H24N2O6
• Molecular Weight: 436.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide is a useful research compound. Its molecular formula is C24H24N2O6 and its molecular weight is 436.464. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds related to N-(2,5-dimethoxyphenyl)-2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide have shown promising antimicrobial activities. For example, a study synthesized derivatives and evaluated them for antibacterial and antifungal activities, finding some compounds with significant activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Antioxidant Properties

Research into the antioxidant properties of similar compounds has been conducted. A study involving the synthesis and characterization of pyrazole-acetamide derivatives, for instance, demonstrated significant antioxidant activity (Chkirate et al., 2019).

Heterocyclic Construction

The compound's related structures have been used in the synthesis of heterocycles. For instance, a study reported the synthesis of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline, useful in constructing heterocyclic structures (Skladchikov et al., 2013).

Inhibition of Fatty Acid Synthesis

Chloroacetamide derivatives, akin to the compound , have been studied for their ability to inhibit fatty acid synthesis in certain algae, showcasing potential herbicidal properties (Weisshaar & Böger, 1989).

Stable Isotope-Labeled Synthesis

Research involving the synthesis of stable isotope-labeled analogs of related compounds has been conducted for scientific investigation, as demonstrated in a study on the antibacterial agent RWJ-416457 (Lin & Weaner, 2012).

Antifungal Agents

Derivatives of the compound have been explored as antifungal agents, with some showing promising activity against Candida and Aspergillus species (Bardiot et al., 2015).